Cas no 304854-26-0 (2H-3,1-Benzoxazin-2-one,6-(3-fluorophenyl)-1,4-dihydro-4,4-dimethyl-)

• Product Name: 2H-3,1-Benzoxazin-2-one,6-(3-fluorophenyl)-1,4-dihydro-4,4-dimethyl-
• CAS No: 304854-26-0
• MF: C₁₆H₁₄FNO₂
• MW: 271.286267757416
• CID: 299611
• PubChem ID: 9795451
• Update Time: 2025-04-19

2H-3,1-Benzoxazin-2-one,6-(3-fluorophenyl)-1,4-dihydro-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-3,1-Benzoxazin-2-one,6-(3-fluorophenyl)-1,4-dihydro-4,4-dimethyl-
• 6-(3-fluorophenyl)-4,4-dimethyl-1H-3,1-benzoxazin-2-one
• 2H-3,1-Benzoxazin-2-one,6-(3-fluorophenyl)-1,4-dihydro-4,4-dimethyl
• 6-(3-Fluoro-phenyl)-4,4-dimethyl-1,4-dihydro-benzo[d][1,3]-oxazin-2-one
• 6-(3-FLUOROPHENYL)-4,4-DIMETHYL-1H-BENZO[D][1,3]OXAZIN-2(4H)-ONE
• BDBM50118698
• SCHEMBL3874009
• CHEMBL138005
• DTXSID70430830
• 6-(3-Fluoro-phenyl)-4,4-dimethyl-1,4-dihydro-benzo[d][1,3]oxazin-2-one
• RRSKDZKYPQSTFG-UHFFFAOYSA-N
• 304854-26-0

• Inchi： 1S/C16H14FNO2/c1-16(2)13-9-11(10-4-3-5-12(17)8-10)6-7-14(13)18-15(19)20-16/h3-9H,1-2H3,(H,18,19)
• InChI Key： RRSKDZKYPQSTFG-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=CC2=C(C=1)C(C)(C)OC(N2)=O

Computed Properties

• Exact Mass: 271.10100
• Monoisotopic Mass: 271.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33000
• LogP: 4.42790